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Compound of Interest

Compound Name: Acat-IN-3

Cat. No.: B11936686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the handling and

disposal of Acat-IN-3, a chemical compound utilized in laboratory research. Adherence to

these procedures is critical to ensure personal safety and environmental protection.

Hazard Identification and Classification
Acat-IN-3 presents specific health and environmental hazards that necessitate careful

handling. According to its Safety Data Sheet (SDS), the compound is classified as follows:

Acute Oral Toxicity: Category 4 (Harmful if swallowed)[1]

Acute Aquatic Toxicity: Category 1 (Very toxic to aquatic life)[1]

Chronic Aquatic Toxicity: Category 1 (Very toxic to aquatic life with long lasting effects)[1]
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Hazard Class GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed[1]

Acute Aquatic Toxicity Category 1 Warning
H400: Very toxic to

aquatic life[1]

Chronic Aquatic

Toxicity
Category 1 Warning

H410: Very toxic to

aquatic life with long

lasting effects[1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize

exposure and ensure safety when handling Acat-IN-3.[2] The following table summarizes the

required PPE as specified in the material's SDS.

Body Part Protection Specification

Eyes Eye Protection
Safety goggles with side-

shields[1]

Hands Hand Protection
Protective gloves (e.g., Nitrile)

[1]

Body Skin and Body Protection
Impervious clothing (e.g., lab

coat)[1]

Respiratory Respiratory Protection Suitable respirator[1]

It is crucial to ensure that all PPE is properly fitted and maintained in a clean and reliable

condition.[2]

Operational and Handling Protocols
Strict adherence to the following procedures is required to prevent contamination and

accidental exposure.
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Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that a safety shower and eye wash station are readily accessible.[1]

Safe Handling Practices
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area by removing any unnecessary items and ensuring a clean, uncluttered space.

Dispensing: When weighing or transferring the powder, avoid the formation of dust and

aerosols.[1] Use appropriate tools (e.g., spatula, weigh paper).

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid

splashing.

General Use: Do not eat, drink, or smoke in the laboratory or when handling the product.[1]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1]

Storage
Powder: Store at -20°C in a tightly sealed container.[1]

In Solvent: Store at -80°C.[1]

Keep the container in a cool, well-ventilated area, away from direct sunlight and sources of

ignition.[1]

Incompatible Materials: Avoid contact with strong acids/alkalis and strong oxidizing/reducing

agents.[1]

Disposal Plan
Proper disposal of Acat-IN-3 and its containers is essential to prevent environmental

contamination.

Waste Categorization
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Acat-IN-3 is classified as a hazardous waste due to its toxicity to aquatic life.[1] All waste

materials contaminated with this compound must be handled as hazardous waste.

Disposal Procedure
Collection: Collect all waste, including unused product and contaminated disposables (e.g.,

gloves, weigh paper, pipette tips), in a designated and clearly labeled hazardous waste

container.

Container Management: Keep the waste container tightly closed when not in use. Do not mix

with other waste streams unless compatible.

Disposal: Dispose of the contents and the container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Do not allow the product to enter

drains, water courses, or the soil.[1]

Emergency Procedures
In the event of an exposure or spill, follow these immediate first aid and cleanup measures.

Exposure Route First Aid Measures

If Swallowed
Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water,

separating eyelids with fingers. Promptly call a

physician.[1]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes and call a physician.[1]

Inhalation

Relocate to fresh air immediately. If breathing is

difficult, provide oxygen. Seek medical attention.

[1]
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Spill Response
Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the spill.

Clean-up: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal. For liquid spills, absorb with an inert material

and place in a sealed container for disposal.

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to the appropriate safety officer.

Workflow for Safe Handling of Acat-IN-3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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